Cas no 700863-40-7 ((2R,5S)-5-butyl-2-[4-[difluoro-(3,4,5-trifluorophenoxy)methyl]cyclohexyl]tetrahydropyran)

• Product name: (2R,5S)-5-butyl-2-[4-[difluoro-(3,4,5-trifluorophenoxy)methyl]cyclohexyl]tetrahydropyran
• CAS No: 700863-40-7
• MF: C₂₂H₂₉O₂F₅
• MW: 420.45646
• CID: 1740867
• PubChem ID: 165340309

(2R,5S)-5-butyl-2-[4-[difluoro-(3,4,5-trifluorophenoxy)methyl]cyclohexyl]tetrahydropyran Chemical and Physical Properties

Names and Identifiers

• (2R,5S)-5-butyl-2-[4-[difluoro-(3,4,5-trifluorophenoxy)methyl]cyclohexyl]tetrahydropyran
• (2R,5S)-5<wbr>
• LogP
• 700863-40-7
• WOCIPHNEOCGYTC-ZYJFZYNKSA-N
• DTXSID501113063
• rel-(2R,5S)-5-Butyl-2-[trans-4-[difluoro(3,4,5-trifluorophenoxy)methyl]cyclohexyl]tetrahydro-2H-pyran

• Inchi： InChI=1S/C22H29F5O2/c1-2-3-4-14-5-10-20(28-13-14)15-6-8-16(9-7-15)22(26,27)29-17-11-18(23)21(25)19(24)12-17/h11-12,14-16,20H,2-10,13H2,1H3/t14-,15?,16?,20+/m1/s1
• InChI Key： WOCIPHNEOCGYTC-ZYJFZYNKSA-N
• SMILES： CCCCC1CCC(OC1)C2CCC(CC2)C(OC3=CC(=C(C(=C3)F)F)F)(F)F

Computed Properties

• Exact Mass: 420.20877097g/mol
• Monoisotopic Mass: 420.20877097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 7.3